Cas no 886891-57-2 (3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 886891-57-2
• MF: C₂₂H₁₇N₃O₅S
• MW: 435.452483892441
• CID: 5477592
• Update Time: 2025-10-23

3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-[[3-[(phenylsulfonyl)amino]benzoyl]amino]-
• 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide

• Inchi： 1S/C22H17N3O5S/c23-21(26)20-19(17-11-4-5-12-18(17)30-20)24-22(27)14-7-6-8-15(13-14)25-31(28,29)16-9-2-1-3-10-16/h1-13,25H,(H2,23,26)(H,24,27)
• InChI Key： USNZUAKKDNJBMT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(NS(C3=CC=CC=C3)(=O)=O)=C2)=C1C(N)=O

Additional information on 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide

Professional Introduction to Compound with CAS No. 886891-57-2 and Product Name: 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide

The compound with the CAS number 886891-57-2 and the product name 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates multiple functional groups, including benzenesulfonamide and benzamido, which are well-documented for their pharmacological properties.

Recent studies have highlighted the importance of 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide in the design of novel bioactive molecules. The presence of the benzofuran core in its structure suggests a high degree of structural complexity, which can be leveraged to modulate biological pathways and target specific disease mechanisms. The benzenesulfonamide moiety, in particular, has been extensively studied for its role in inhibiting various enzymes and receptors involved in inflammatory responses and cancer progression.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have opened new avenues for research. The 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide structure exhibits unique physicochemical properties that make it a promising candidate for further exploration. Researchers have been particularly interested in its ability to interact with biological targets at a molecular level, which could lead to the development of more effective therapeutic agents.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases such as cancer and autoimmune disorders. The benzamido group is known for its ability to disrupt protein-protein interactions, which is a critical mechanism in many pathological processes. By targeting these interactions, compounds like 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide could offer novel therapeutic strategies that are less susceptible to drug resistance.

Moreover, the incorporation of the benzofuran scaffold into the molecular structure provides additional opportunities for customization and optimization. This scaffold is known for its stability and bioavailability, making it an attractive choice for drug development. Recent advances in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with remarkable accuracy, thereby expediting the drug discovery process.

The role of 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide in modulating immune responses has also been a subject of intense investigation. The sulfonamide group is particularly effective in inhibiting enzymes that play a key role in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By selectively targeting these enzymes, this compound could provide relief from conditions like arthritis and other inflammatory diseases without the side effects associated with traditional anti-inflammatory drugs.

In conclusion, the compound with CAS number 886891-57-2 and product name 3-(3-benzenesulfonamidobenzamido)-1-benzofuran-2-carboxamide represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique molecular structure and functional groups make it a versatile tool for drug development, with potential applications in treating a wide range of diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in shaping the future of medicine.